Cas no 63024-50-0 (3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid)

3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid is a biphenyl-substituted amino acid derivative with potential applications in pharmaceutical and biochemical research. Its structure features a biphenyl moiety linked to an acetamido-propanoic acid backbone, offering a rigid aromatic system that may enhance binding affinity in drug design. The compound’s carboxylic acid and acetamide functional groups provide sites for further derivatization, making it a versatile intermediate for synthesizing peptidomimetics or small-molecule inhibitors. Its well-defined stereochemistry and purity are critical for reproducibility in biological studies. This compound is particularly useful in exploring structure-activity relationships in medicinal chemistry due to its balanced hydrophobicity and polarity.

3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid structure

63024-50-0 structure

Product Name:3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid

CAS No:63024-50-0

MF:C₁₇H₁₇NO₃

MW:283.3218

MDL:MFCD21607176

CID:2121727

PubChem ID:22665859

Update Time:2025-10-19

3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-acetylamino-3-(biphen-4-yl)propanoic acid
- 3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid
- 2-ACETAMIDO-3-(BIPHENYL-4-YL)PROPANOIC ACID
- [1,1'-Biphenyl]-4-propanoic acid, ?-(acetylamino)-
- 2-acetamido-3-(4-phenylphenyl)propanoic acid
- [1,1'-Biphenyl]-4-propanoic acid, alpha-(acetylamino)-, (alphaS)-
- DB-313491
- CS-15288
- A-(acetylamino)-, ( inverted exclamation markA)-
- 3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoicacid
- CS-0011324
- [1,1'-Biphenyl]-4-propanoic acid,
- AKOS013464303
- SCHEMBL6857632
- [1,1'-Biphenyl]-4-propanoic acid, a-(acetylamino)-
- 63024-50-0
- MDL： MFCD21607176
- Inchi： 1S/C17H17NO3/c1-12(19)18-16(17(20)21)11-13-7-9-15(10-8-13)14-5-3-2-4-6-14/h2-10,16H,11H2,1H3,(H,18,19)(H,20,21)
- InChI Key： HDNGVBPPMAZUMI-UHFFFAOYSA-N
- SMILES： O([H])C(C([H])(C([H])([H])C1C([H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C=1[H])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

Exact Mass: 283.12084340g/mol
Monoisotopic Mass: 283.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 66.4

3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM322802-1g	3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid	63024-50-0	95%	1g	$325	2021-06-09
Chemenu	CM322802-1g	3-([1,1'-Biphenyl]-4-yl)-2-acetamidopropanoic acid	63024-50-0	95%	1g	$325	2022-06-10
Alichem	A019124241-250mg	2-Acetamido-3-(biphenyl-4-yl)propanoic acid	63024-50-0	97%	250mg	$161.70	2023-09-01
Alichem	A019124241-1g	2-Acetamido-3-(biphenyl-4-yl)propanoic acid	63024-50-0	97%	1g	$359.66	2023-09-01
eNovation Chemicals LLC	D772788-100mg	[1,1'-Biphenyl]-4-propanoic acid, a-(acetylamino)-	63024-50-0	98+%	100mg	$190	2024-06-06
eNovation Chemicals LLC	D772788-250mg	[1,1'-Biphenyl]-4-propanoic acid, a-(acetylamino)-	63024-50-0	98+%	250mg	$255	2024-06-06
eNovation Chemicals LLC	D772788-1g	[1,1'-Biphenyl]-4-propanoic acid, a-(acetylamino)-	63024-50-0	98+%	1g	$520	2024-06-06
eNovation Chemicals LLC	D772788-5g	[1,1'-Biphenyl]-4-propanoic acid, a-(acetylamino)-	63024-50-0	98+%	5g	$1545	2024-06-06
1PlusChem	1P00IMM0-100mg	[1,1'-Biphenyl]-4-propanoic acid, a-(acetylamino)-	63024-50-0	>98%	100mg	$205.00	2024-04-22
Aaron	AR00IMUC-100mg	[1,1'-Biphenyl]-4-propanoic acid, a-(acetylamino)-	63024-50-0	98%	100mg	$127.00	2025-02-10